VUF15888
Overview
Description
VUF15888 is a novel photoswitchable modulator of the CXCR3 chemokine receptor.
Scientific Research Applications
Vacuum-Ultraviolet Photon Detections
VUF15888 plays a pivotal role in vacuum-ultraviolet (VUV) photon detection technology. This technology is crucial for various fields including space science (monitoring solar storms), high-energy physics (dark matter detection), and electronic industry (high-resolution lithography). VUV photodetectors, such as those based on ultra-wide bandgap semiconductors, are advancing, offering economical solutions with low power consumption and smaller sizes. These developments present promising avenues for optimizing the performance of VUV detectors across diverse applications (Zheng, Jia, & Huang, 2020).
Advancements in Data Sharing Practices
In the context of scientific research, data sharing practices have evolved significantly. This compound might be implicated in facilitating this shift towards more open and collaborative research environments. The sharing of data, including potentially that related to this compound, is critical for the verification of results and the extension of research findings. This shift in data practices highlights the importance of accessibility, discovery, reuse, and preservation of scientific data (Tenopir et al., 2011).
Pharmacochemistry Research in Education
The involvement of upper secondary chemistry students in pharmacochemistry research communities, potentially including studies on this compound, bridges the gap between school inquiry practices and scientific research practices. This integration can enhance students' understanding of discipline-specific content knowledge, pique their interest in scientific research, and increase their knowledge about the nature of science. Such educational models are instrumental in fostering a deeper understanding of complex concepts like this compound in the realm of pharmacochemistry (van Rens, van Muijlwijk, Beishuizen, & van der Schee, 2013).
Drug Development and Data Aggregation
In the field of drug development, tools like BioDash can be pivotal for aggregating heterogeneous yet related facts, statements, and hypotheses, potentially including those related to this compound. This aggregation is crucial for decision-making processes in drug discovery, as it supports the inclusion of meaningful interpretations and models into research data (Neumann & Quan, 2005).
properties
Molecular Formula |
C25H30BrClIN3 |
|---|---|
Molecular Weight |
614.7945 |
IUPAC Name |
N-(5-((E)-(2-Bromophenyl)diazenyl)-2-chlorobenzyl)-1-((1R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)-N,N-dimethylmethanaminium iodide |
InChI |
InChI=1S/C25H30BrClN3.HI/c1-25(2)19-10-9-17(21(25)14-19)15-30(3,4)16-18-13-20(11-12-23(18)27)28-29-24-8-6-5-7-22(24)26;/h5-9,11-13,19,21H,10,14-16H2,1-4H3;1H/q+1;/p-1/b29-28+;/t19-,21-;/m0./s1 |
InChI Key |
RAQHSGBSQFAJBA-VPGCQIALSA-M |
SMILES |
C[N+](C)(CC1=CC(/N=N/C2=CC=CC=C2Br)=CC=C1Cl)CC3=CC[C@]4([H])C(C)(C)[C@@]3([H])C4.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VUF15888; VUF-15888; VUF 15888 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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